Cas no 83747-12-0 (Benzene, 1-(1,1-dimethylethoxy)-2-nitro-)

• Product Name: Benzene, 1-(1,1-dimethylethoxy)-2-nitro-
• CAS No: 83747-12-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 668511
• PubChem ID: 10997909
• Update Time: 2025-10-18

Benzene, 1-(1,1-dimethylethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethoxy)-2-nitro-
• 1-[(2-methylpropan-2-yl)oxy]-2-nitrobenzene
• 1-TERT-BUTOXY-2-NITROBENZENE
• 83747-12-0
• DTXSID20451257
• 1-(tert-Butoxy)-2-nitrobenzene
• t-butoxynitrobenzene
• BS-24277
• FT-0720303
• FKHYLJDIYZVNQU-UHFFFAOYSA-N
• SCHEMBL1554822
• AKOS006314301

• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9-7-5-4-6-8(9)11(12)13/h4-7H,1-3H3
• InChI Key： FKHYLJDIYZVNQU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų